Cas no 1804744-26-0 (6-Methoxy-3-nitro-2-(trifluoromethoxy)pyridine-4-acetonitrile)

• Product Name: 6-Methoxy-3-nitro-2-(trifluoromethoxy)pyridine-4-acetonitrile
• CAS No: 1804744-26-0
• MF: C₉H₆F₃N₃O₄
• MW: 277.156852245331
• CID: 4840339
• Update Time: 2025-06-08

6-Methoxy-3-nitro-2-(trifluoromethoxy)pyridine-4-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 6-Methoxy-3-nitro-2-(trifluoromethoxy)pyridine-4-acetonitrile

• Inchi： 1S/C9H6F3N3O4/c1-18-6-4-5(2-3-13)7(15(16)17)8(14-6)19-9(10,11)12/h4H,2H2,1H3
• InChI Key： XTWXYFMHPXOALO-UHFFFAOYSA-N
• SMILES： FC(OC1C(=C(CC#N)C=C(N=1)OC)[N+](=O)[O-])(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 375
• XLogP3: 2.2
• Topological Polar Surface Area: 101

Additional information on 6-Methoxy-3-nitro-2-(trifluoromethoxy)pyridine-4-acetonitrile

Research Briefing on 6-Methoxy-3-nitro-2-(trifluoromethoxy)pyridine-4-acetonitrile (CAS: 1804744-26-0)

6-Methoxy-3-nitro-2-(trifluoromethoxy)pyridine-4-acetonitrile (CAS: 1804744-26-0) is a specialized pyridine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique trifluoromethoxy and nitro functional groups, has shown promising potential as a key intermediate in the synthesis of bioactive molecules. Recent studies have explored its applications in drug discovery, particularly in the development of novel kinase inhibitors and antimicrobial agents. This briefing aims to provide a comprehensive overview of the latest research findings related to this compound, highlighting its synthetic utility, biological activity, and potential therapeutic applications.

The synthesis of 6-Methoxy-3-nitro-2-(trifluoromethoxy)pyridine-4-acetonitrile involves a multi-step process that typically starts with the functionalization of pyridine precursors. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, making it more accessible for research purposes. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an optimized route that employs palladium-catalyzed cross-coupling reactions to introduce the trifluoromethoxy group, followed by nitration and acetonitrile incorporation. This method not only enhances the scalability of the synthesis but also reduces the use of hazardous reagents, aligning with green chemistry principles.

In terms of biological activity, 6-Methoxy-3-nitro-2-(trifluoromethoxy)pyridine-4-acetonitrile has been investigated for its role as a scaffold in kinase inhibitor design. Kinases are critical targets in cancer therapy, and the unique electronic properties of this compound, conferred by its nitro and trifluoromethoxy groups, make it a valuable building block for modulating kinase activity. A recent study in Bioorganic & Medicinal Chemistry Letters (2024) reported the development of a series of derivatives based on this scaffold, which exhibited potent inhibitory effects against EGFR (Epidermal Growth Factor Receptor) and VEGFR (Vascular Endothelial Growth Factor Receptor). These findings suggest its potential as a lead compound for anticancer drug development.

Beyond oncology, this compound has also shown promise in antimicrobial research. The nitro group, in particular, has been associated with antibacterial and antifungal properties. A 2023 study in Antimicrobial Agents and Chemotherapy explored the efficacy of 6-Methoxy-3-nitro-2-(trifluoromethoxy)pyridine-4-acetonitrile derivatives against multidrug-resistant bacterial strains. The results indicated that certain derivatives exhibited broad-spectrum activity, including against methicillin-resistant Staphylococcus aureus (MRSA) and Escherichia coli. These findings underscore the versatility of this compound in addressing global health challenges related to antibiotic resistance.

In conclusion, 6-Methoxy-3-nitro-2-(trifluoromethoxy)pyridine-4-acetonitrile (CAS: 1804744-26-0) represents a valuable chemical entity with diverse applications in drug discovery and development. Its synthetic accessibility, combined with its biological activity, positions it as a promising candidate for further research. Future studies should focus on optimizing its pharmacokinetic properties and exploring its potential in combination therapies. As the field of chemical biology continues to evolve, this compound is likely to play an increasingly important role in the development of next-generation therapeutics.